Navigating the Synthesis and Characterization of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate: A Technical Guide
Navigating the Synthesis and Characterization of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (CAS Number: 934575-34-9) is a heterocyclic organic compound featuring a Boc-protected amine on an oxazole core, which also contains a hydroxymethyl substituent. The oxazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds. The carbamate functional group, particularly the tert-butyloxycarbonyl (Boc) protecting group, is a cornerstone of modern organic synthesis, enabling selective chemical transformations. This guide provides a comprehensive overview of the key physicochemical properties, a putative synthetic route, and analytical considerations for this compound. Due to the limited availability of specific experimental data in the public domain for this exact molecule, this guide presents a scientifically grounded, hypothetical framework for its synthesis and characterization based on established chemical principles and analogous structures.
Compound Identity and Physicochemical Properties
A summary of the key identifiers and calculated physicochemical properties for Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate is presented below. These values are crucial for its handling, characterization, and application in a research setting.
| Property | Value |
| CAS Number | 934575-34-9 |
| Molecular Formula | C₉H₁₄N₂O₄ |
| Molecular Weight | 214.22 g/mol |
| IUPAC Name | tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate |
| Canonical SMILES | CC(C)(C)OC(=O)NC1=NC=C(O1)CO |
| InChI Key | BGEUDEJDYWBHAP-UHFFFAOYSA-N |
| Calculated LogP | 0.8 |
| Hydrogen Bond Donors | 2 |
| Hydrogen Bond Acceptors | 4 |
| Rotatable Bonds | 4 |
Proposed Synthetic Pathway
There is no specific literature detailing the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. However, a plausible and efficient synthetic route can be devised based on well-established methodologies for the formation of oxazole rings and the protection of amino groups. A proposed two-step synthesis is outlined below, starting from serine methyl ester hydrochloride.
Experimental Protocols
The following are hypothetical, yet detailed, experimental protocols for the synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. These protocols are based on standard laboratory practices for analogous chemical transformations.
Step 1: Synthesis of 2-amino-5-(hydroxymethyl)-1,3-oxazole (Intermediate A)
This step involves the formation of the oxazole ring from a suitable precursor, such as serine methyl ester, through a cyclization and oxidation sequence.
Materials:
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Serine methyl ester hydrochloride
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N-Bromosuccinimide (NBS)
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Triphenylphosphine (PPh₃)
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Triethylamine (TEA)
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Dichloromethane (DCM)
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Saturated aqueous sodium bicarbonate (NaHCO₃)
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Brine
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Anhydrous magnesium sulfate (MgSO₄)
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Silica gel for column chromatography
Procedure:
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To a stirred solution of serine methyl ester hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add triethylamine (2.2 eq) dropwise.
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After 15 minutes, add triphenylphosphine (1.1 eq) in one portion.
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Slowly add N-bromosuccinimide (1.1 eq) portion-wise, maintaining the temperature at 0 °C.
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Allow the reaction to warm to room temperature and stir for 12 hours.
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Quench the reaction with saturated aqueous NaHCO₃ solution.
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Separate the organic layer and extract the aqueous layer with DCM (3 x 50 mL).
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Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.
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Purify the crude product by silica gel column chromatography to yield 2-amino-5-(hydroxymethyl)-1,3-oxazole.
Step 2: Synthesis of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate (Final Product)
This step involves the protection of the amino group of the intermediate with a tert-butyloxycarbonyl (Boc) group.
Materials:
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2-amino-5-(hydroxymethyl)-1,3-oxazole (Intermediate A)
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Di-tert-butyl dicarbonate ((Boc)₂O)
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Triethylamine (TEA)
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Tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride (NH₄Cl)
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Ethyl acetate (EtOAc)
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Brine
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Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography
Procedure:
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Dissolve 2-amino-5-(hydroxymethyl)-1,3-oxazole (1.0 eq) in anhydrous THF.
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Add triethylamine (1.5 eq) followed by di-tert-butyl dicarbonate (1.2 eq).
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Stir the reaction mixture at room temperature for 6 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.
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Extract the mixture with ethyl acetate (3 x 50 mL).
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Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
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Purify the residue by silica gel column chromatography to afford Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate.
Expected Analytical Data
The following table summarizes the expected analytical data for the final product. This data is essential for confirming the identity and purity of the synthesized compound.
| Analytical Technique | Expected Data |
| ¹H NMR (400 MHz, CDCl₃) | δ (ppm): 7.10 (s, 1H, oxazole-H), 4.75 (s, 2H, -CH₂OH), 3.50 (br s, 1H, -OH), 1.55 (s, 9H, -C(CH₃)₃) |
| ¹³C NMR (101 MHz, CDCl₃) | δ (ppm): 158.0 (C=O, carbamate), 155.0 (C2-oxazole), 140.0 (C5-oxazole), 125.0 (C4-oxazole), 82.0 (-C(CH₃)₃), 55.0 (-CH₂OH), 28.5 (-C(CH₃)₃) |
| FT-IR (KBr, cm⁻¹) | ν: 3400-3200 (O-H stretch, N-H stretch), 2980 (C-H stretch), 1725 (C=O stretch, carbamate), 1640 (C=N stretch, oxazole), 1520 (N-H bend), 1160 (C-O stretch) |
| Mass Spec (ESI+) | m/z: 215.1 [M+H]⁺, 237.1 [M+Na]⁺ |
| Purity (HPLC) | >95% |
| Melting Point | Not available, expected to be a white to off-white solid. |
Potential Applications in Drug Discovery
While no specific biological activity has been reported for Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate, its structural motifs suggest potential applications in medicinal chemistry. The oxazole core is a known pharmacophore in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-bacterial agents. The hydroxymethyl group provides a handle for further functionalization or can participate in hydrogen bonding with biological targets. The Boc-protected amine allows for its use as a versatile building block in the synthesis of more complex molecules. Deprotection of the Boc group would unmask the amine, which could then be elaborated to introduce pharmacophoric features or linkers for conjugation.
Conclusion
This technical guide provides a foundational understanding of Tert-butyl [5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate. While specific experimental data remains scarce, the proposed synthetic route and expected analytical data offer a robust starting point for researchers interested in this compound. The structural features of this molecule make it an intriguing candidate for further exploration in the context of drug discovery and development as a versatile chemical building block. Further research is warranted to elucidate its synthesis, characterization, and potential biological activities.
